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Compound of Interest

Compound Name: KB-141

Cat. No.: B1673361 Get Quote

Essential Safety and Handling Guide for KB-141
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of KB-141, a potent and selective thyroid hormone receptor β (TRβ) agonist. As a

research chemical, KB-141 requires careful handling to ensure personnel safety and to

maintain experimental integrity. The following procedural guidance is based on best practices

for handling novel chemical compounds and information derived from structurally similar

molecules, in the absence of a comprehensive Safety Data Sheet (SDS) for KB-141 itself.

Chemical Identification:

IUPAC Name: 2-[3,5-dichloro-4-(4-hydroxy-3-propan-2-ylphenoxy)phenyl]acetic acid

CAS Number: 219691-94-8

Molecular Formula: C17H16Cl2O4

One supplier has indicated that KB-141 is shipped as a non-hazardous chemical under

ambient temperatures. However, given its classification as a research-use-only compound and

its biological activity, prudent laboratory safety practices are imperative.
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The following table summarizes the recommended personal protective equipment for handling

KB-141.

PPE Category Recommended Equipment Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from accidental

splashes or aerosolized

particles of the compound.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Given the lack of

specific chemical resistance

data, it is advisable to change

gloves frequently and

immediately if they become

contaminated.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Not generally required for

handling small quantities in a

well-ventilated area. If

weighing out powder or if there

is a risk of aerosolization, use

a NIOSH-approved respirator

with an appropriate particulate

filter.

Minimizes the risk of inhaling

the compound. Operations that

may generate dust should be

performed in a chemical fume

hood.

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling KB-141, ensure that a designated workspace, such as a

chemical fume hood, is clean and uncluttered. Have all necessary PPE, handling equipment

(e.g., spatulas, weighing paper), and waste containers readily available.

Weighing and Aliquoting: When weighing the solid form of KB-141, perform this task in a

chemical fume hood to minimize inhalation exposure. Use appropriate tools to handle the
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powder and avoid creating dust.

Solution Preparation: When preparing solutions, add the solvent to the solid KB-141 slowly

to avoid splashing. Ensure the container is appropriately labeled with the chemical name,

concentration, solvent, and date of preparation.

Spill Response: In the event of a small spill, decontaminate the area using an appropriate

laboratory disinfectant or detergent. For larger spills, follow your institution's emergency

procedures. All materials used for spill cleanup should be disposed of as hazardous waste.

Disposal Plan:

The disposal of KB-141 and any contaminated materials must adhere to local, state, and

federal regulations.

Waste Segregation:

Solid Waste: Collect unused or expired KB-141, as well as contaminated items such as

gloves, weigh boats, and paper towels, in a clearly labeled, sealed container for solid

chemical waste.

Liquid Waste: Solutions containing KB-141 should be collected in a designated, sealed,

and properly labeled hazardous waste container. Do not pour solutions containing KB-141
down the drain.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name: "2-[3,5-dichloro-4-(4-hydroxy-3-propan-2-

ylphenoxy)phenyl]acetic acid".

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area

away from incompatible materials, pending pickup by your institution's Environmental Health

and Safety (EHS) department.

Waste Pickup: Contact your institution's EHS department to schedule the collection and

disposal of the chemical waste.
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The following diagram illustrates a typical workflow for a cell-based assay using KB-141, a

thyroid hormone receptor agonist.
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Caption: A typical experimental workflow for a cell-based assay involving KB-141.

To cite this document: BenchChem. [Personal protective equipment for handling KB-141].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673361#personal-protective-equipment-for-
handling-kb-141]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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